(2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one

• CAS No.: 87447-47-0
• Product Name: (2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: [(2S,3S)-2-(4-methoxyphenyl)-4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl] acetate
• Standard InChI: InChI=1S/C18H17NO4S/c1-11(20)23-16-17(12-7-9-13(22-2)10-8-12)24-15-6-4-3-5-14(15)19-18(16)21/h3-10,16-17H,1-2H3,(H,19,21)/t16-,17+/m1/s1
• Standard InChIKey: WKLRIRQZTCFCSE-SJORKVTESA-N
• Isomeric SMILES: CC(=O)O[C@@H]1[C@@H](SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC
• SMILES: CC(=O)OC1C(SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC
• Canonical SMILES: CC(=O)OC1C(SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC
• Appearance: White Solid
• Melting Point: 147-150˚C
• Description: Diltiazem impurity.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (2S,3S)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one; (2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-Benzothiazepin-4(5H)-one
• PubChem Compound: 11110671
• Last Modified: Nov 11 2021